tert-butyl N-[(3R,4R)-4-methoxypiperidin-3-yl]carbamate hemioxalate
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Overview
Description
Tert-butyl N-[(3R,4R)-4-methoxypiperidin-3-yl]carbamate hemioxalate is a useful research compound. Its molecular formula is C24H46N4O10 and its molecular weight is 550.65. The purity is usually 95%.
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Scientific Research Applications
1. Enantioselective Synthesis
One of the significant applications of tert-butyl N-[(3R,4R)-4-methoxypiperidin-3-yl]carbamate hemioxalate is in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. This compound serves as a crucial intermediate in the synthesis process, facilitating the production of these analogues, which have widespread applications in nucleic acid research and pharmaceuticals (Ober et al., 2004).
2. Photoredox-Catalyzed Amination
The compound is also utilized in photoredox-catalyzed amination processes. Specifically, it acts as an amidyl-radical precursor in the synthesis of 3-aminochromones. These processes are instrumental in constructing diverse amino pyrimidines, significantly broadening the scope of photocatalyzed synthesis techniques (Wang et al., 2022).
3. Crystal Structure Studies
The tert-butyl carbamate derivatives, including this compound, have been the subject of crystal structure studies. These studies provide insights into the molecular configurations and interactions, enhancing our understanding of their chemical properties and potential applications in various fields (Baillargeon et al., 2017).
4. Synthesis of Natural Product Intermediates
This compound is also involved in the synthesis of intermediates for natural products like jaspine B. Jaspine B, isolated from various sponges, shows cytotoxic activity against several human carcinoma cell lines. The synthesis process of such intermediates is crucial for exploring potential therapeutic applications (Tang et al., 2014).
5. Synthesis of Biologically Active Compounds
The compound serves as an important intermediate in the synthesis of various biologically active compounds, such as omisertinib (AZD9291). This role highlights its significance in the pharmaceutical industry, particularly in the development of novel therapeutic agents (Zhao et al., 2017).
Safety and Hazards
- MSDS : Link to MSDS
Mechanism of Action
Biochemical Pathways
Given the complexity of biological systems, it is likely that this compound interacts with multiple pathways, leading to a variety of downstream effects .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Properties
IUPAC Name |
tert-butyl N-[(3R,4R)-4-methoxypiperidin-3-yl]carbamate;oxalic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C11H22N2O3.C2H2O4/c2*1-11(2,3)16-10(14)13-8-7-12-6-5-9(8)15-4;3-1(4)2(5)6/h2*8-9,12H,5-7H2,1-4H3,(H,13,14);(H,3,4)(H,5,6)/t2*8-,9-;/m11./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMGRHEKFNXWMHP-JBJOKHDISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CNCCC1OC.CC(C)(C)OC(=O)NC1CNCCC1OC.C(=O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CNCC[C@H]1OC.CC(C)(C)OC(=O)N[C@@H]1CNCC[C@H]1OC.C(=O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H46N4O10 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
550.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.